N-(2-tert-butyl-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-2,4-dimethoxybenzamide

• IUPAC Name: N-(2-tert-butyl-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-2,4-dimethoxybenzamide
• InChI: InChI=1S/C18H23N3O4S/c1-18(2,3)21-16(13-9-26(23)10-14(13)20-21)19-17(22)12-7-6-11(24-4)8-15(12)25-5/h6-8H,9-10H2,1-5H3,(H,19,22)
• InChI Key: HAYBDGRGVKALTG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N1C(=C2CS(=O)CC2=N1)NC(=O)C3=C(C=C(C=C3)OC)OC
• Molecular Formula: C18H23N3O4S
• Molecular Weight: 377.5 g/mol

Description

N-(2-tert-butyl-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-2,4-dimethoxybenzamide is a useful research compound. Its molecular formula is C18H23N3O4S and its molecular weight is 377.46. The purity is usually 95%.
BenchChem offers high-quality N-(2-tert-butyl-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-2,4-dimethoxybenzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-tert-butyl-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-2,4-dimethoxybenzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

• Compounds related to N-(2-tert-butyl-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-2,4-dimethoxybenzamide are often synthesized as intermediates in the production of other chemical entities. For example, tert-butyl 3-(2-(4-amino-3-(2-aminobenzo[d]oxazol-5-yl)-1H-pyrazole[3,4-d]pyrimidine-1-yl) ethoxy) propionate plays a significant role in synthesizing an mTOR targeted PROTAC molecule (Qi Zhang et al., 2022).

Catalytic Applications

• Certain pyrazolyl and imidazolyl compounds, which share structural similarities with the compound , have been used as catalysts in chemical reactions like the Heck coupling process (Sibulele Boltina et al., 2012).

Antioxidant Properties

• Derivatives of similar compounds have been synthesized and evaluated for their antioxidant properties, showcasing potential applications in the development of antioxidants (R. M. Shakir et al., 2014).

Antibacterial Agents

• Analogous compounds have been shown to exhibit antibacterial properties, indicating potential use in developing new antibacterial agents (M. Palkar et al., 2017).

Organic Light-Emitting Diodes (OLEDs)

• Related compounds have been studied for their application in OLED technology, particularly as hole transport materials for extending the life of these devices (V. Cherpak et al., 2011).